Hex-5-ene-1-sulfonyl chloride

• IUPAC Name: hex-5-ene-1-sulfonyl chloride
• InChI: InChI=1S/C6H11ClO2S/c1-2-3-4-5-6-10(7,8)9/h2H,1,3-6H2
• InChI Key: APLYZYMBSJZROE-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCCS(=O)(=O)Cl
• Molecular Formula: C6H11ClO2S
• Molecular Weight: 182.67 g/mol
• CAS No.: 133216-86-1

Description

Hex-5-ene-1-sulfonyl chloride is a chemical compound with the CAS Number: 133216-86-1. It has a molecular weight of 182.67.

Synthesis Analysis

The synthesis of sulfonyl chlorides, such as this compound, can be achieved through various methods. One such method involves the bleach-mediated oxidative chlorosulfonation of S-alkyl isothiourea salts. This process is simple, environment-friendly, and worker-friendly. It uses readily accessible reagents, offers safe operations, and easy purification without chromatography.

Molecular Structure Analysis

The molecular formula of this compound is C6H11ClO2S. The molecular structure can be viewed using Java or Javascript.

Scientific Research Applications

Anticancer Activity in Chalcone Analogues

Hex-5-ene-1-sulfonyl chloride is involved in the synthesis of various chalcone analogues with sulfonyl groups. These compounds exhibit strong in vitro anticancer activities, with moderate-to-high selectivity, inducing apoptotic cell death and cell cycle arrest in cancer cell lines while having minimal effects on non-cancerous cells (Muškinja et al., 2019).

Liquid-Liquid Separation Applications

Research on liquid-liquid separation of hex-1-ene from hexane demonstrates the use of various ionic liquids, where this compound may have relevance. The study showcases the feasibility of using ionic liquids for effective separation, indicating potential industrial applications (Karpińska et al., 2017).

Solid-Phase Synthesis of Heterocyclic Compounds

The use of polymer-supported sulfonyl chloride in the solid-phase synthesis of heterocyclic compounds, such as 1,3-oxazolidin-2-ones, highlights another application area. This method allows for the preparation of compounds with significant antibacterial properties (Holte et al., 1998).

Development of Fluorosulfonylation Reagents

This compound plays a role in the development of new fluorosulfonylation reagents like 1-bromoethene-1-sulfonyl fluoride, which are used for regioselective synthesis of complex organic molecules (Leng & Qin, 2018).

Sulfonation and Trifluoromethylation of Enol Acetates

In the field of organic chemistry, this compound is involved in the sulfonation and trifluoromethylation of enol acetates. This process is crucial for the synthesis of α-sulfonyl and α-trifluoromethyl ketones, used in various chemical applications (Jiang et al., 2013).

Chemical Selectivity and Reactivity Studies

Studies on the chemical selectivity and reactivity of compounds like hex-1-ene-1,3-sultones, which are closely related to this compound, provide insights into their potential applications in skin sensitization and other biochemical reactions (Meschkat et al., 2001).

Synthesis of Fluorescent Compounds for Metal Detection

This compound-related compounds are used in the synthesis of fluorescent sensors for detecting toxic metals like antimony and thallium, indicating their application in environmental monitoring and safety (Qureshi et al., 2019).